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Compound of Interest

Compound Name: Glycine tert-butyl ester

Cat. No.: B1329911

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine tert-butyl ester hydrochloride is a widely utilized reagent in organic synthesis,
particularly in peptide chemistry and the development of pharmaceuticals. Its role as a
protected amino acid makes it a valuable building block in the construction of complex
molecules. However, as with any chemical substance, a thorough understanding of its potential
hazards and the implementation of appropriate safety protocols are paramount to ensure the
well-being of laboratory personnel and the integrity of research.

This technical guide provides a comprehensive overview of the safety and handling
precautions for Glycine tert-butyl ester hydrochloride, compiled from available safety data
sheets and chemical databases. It is intended to equip researchers, scientists, and drug
development professionals with the knowledge necessary to work with this compound safely.

Hazard Identification and Classification

There are some discrepancies in the classification of Glycine tert-butyl ester hydrochloride
across different suppliers and databases. While some sources indicate no known hazards, a
significant number of notifications to the ECHA Classification & Labelling (C&L) Inventory
classify it as an irritant.[1] Therefore, it is prudent to handle this compound with the assumption
that it may cause skin, eye, and respiratory irritation.
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The following table summarizes the GHS classification information based on the more
conservative data available.

Table 1: GHS Hazard Classification

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Skin H315: Causes
Corrosion/Irritatio 2 skin irritation[1] GHSO07 Warning[1][2]
n (2]
Serious Eye H319: Causes
Damage/Eye 2A serious eye GHSO07 Warning[1][2]
Irritation irritation[1][2]
Specific Target
Organ Toxicity - H335: May
Single Exposure 3 cause respiratory  GHSO07 Warning[1][2]
(Respiratory irritation[1][2]

Tract Irritation)

Precautionary Statements:[1][2]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362

Storage: P403+P233, P405

Disposal: P501

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Reference
Molecular Formula CeH14CINO2 [11[3]
Molecular Weight 167.63 g/mol [1][3]
Appearance White crystalline powder or AYE]6]
solid
Melting Point 138 - 142 °C (280.4 - 287.6 °F)  [4]
Solubility Soluble in water and methanol.  [2]
Hygroscopicity Hygroscopic [5]

Toxicology Profile

Detailed toxicological studies on Glycine tert-butyl ester hydrochloride are not widely

available in the public domain. However, based on available safety data sheets, the acute

toxicity is considered to be low.

Table 3: Acute Toxicity Data

Route of .
Endpoint Value

Exposure

Remarks Reference

Oral ATE > 2000 mg/kg

Based on ATE
data, the
classification [4]

criteria are not

met.

Dermal ATE > 2000 mg/kg

Based on ATE
data, the
classification [4]

criteria are not

met.

ATE: Acute Toxicity Estimate
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Experimental Protocols for Safety Assessment

While specific experimental reports on the toxicology of Glycine tert-butyl ester hydrochloride
were not found, the following are generalized methodologies based on OECD guidelines for
assessing the types of hazards identified.

Acute Oral Toxicity (Following OECD Guideline 423)
¢ Objective: To determine the acute oral toxicity of the substance.
o Test Animals: Typically, rodents (e.g., rats or mice) of a single sex are used.

e Procedure: A single dose of the substance is administered by gavage to the animals. The
animals are observed for a period of 14 days for signs of toxicity and mortality.

e Endpoint: The LD50 (the dose that is lethal to 50% of the test population) is estimated. For
Glycine tert-butyl ester hydrochloride, the ATE suggests an LD50 > 2000 mg/kg.[4]

Skin Irritation (Following OECD Guideline 404)
» Objective: To assess the potential of the substance to cause skin irritation.
o Test System: Typically, albino rabbits are used.

e Procedure: A small amount of the test substance is applied to a shaved patch of skin on the
back of the animal and covered with a gauze patch. The patch is removed after a specified
period (usually 4 hours), and the skin is evaluated for signs of irritation (erythema and
edema) at various time points.

e Endpoint: The substance is classified as a skin irritant if it produces a certain level of skin
reaction.

Eye Irritation (Following OECD Guideline 405)
¢ Objective: To determine the potential of the substance to cause serious eye irritation.

o Test System: Typically, albino rabbits are used.
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e Procedure: A small amount of the substance is instilled into one eye of the animal. The other
eye serves as a control. The eyes are examined for signs of irritation (redness, swelling,
corneal opacity) at specific intervals.

o Endpoint: The substance is classified as a serious eye irritant based on the severity and
persistence of the observed eye reactions.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
maintain the quality of the compound.

Engineering Controls:

o Work in a well-ventilated area.[5][7] Use a chemical fume hood if dusts are generated.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7]

o Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a
NIOSH-approved respirator for dusts should be worn.[7]

Handling Procedures:

Avoid contact with skin and eyes.[4][5]

Avoid inhalation of dust.[4][7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the laboratory.

Storage Conditions:

o Keep the container tightly closed.[4][7]
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Store in a dry, cool, and well-ventilated place.[4]

Some sources recommend storage at or below 5°C (41°F).[7]

The compound is hygroscopic; protect from moisture.[5]

Incompatible with strong oxidizing agents and bases.[4][7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.

Table 4: First Aid Procedures
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Route of Exposure Procedure Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) [7]
respiration. Seek medical

attention.

Immediately wash off with
soap and plenty of water.

Skin Contact Remove contaminated [7]
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [41051[7]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [7]

Rinse mouth with water. Seek

medical attention.

Accidental Release Measures

» Small Spills: Use appropriate tools to sweep up the material and place it in a suitable
container for disposal.[7] Avoid generating dust.

o Large Spills: Evacuate the area. Wear appropriate PPE. Use a shovel to place the material
into a convenient waste disposal container.[7]

e Prevent entry into waterways, sewers, basements, or confined areas.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

o Specific Hazards Arising from the Chemical: Thermal decomposition can produce toxic
fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[7]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[7]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[7]

Visualization of Safety Protocols

Safety and Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of Glycine tert-

butyl ester hydrochloride.

First Aid Decision Tree
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Exposure Event
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Caption: A decision tree outlining the initial first aid response to different routes of exposure to
Glycine tert-butyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL17116&PLANT=d__ALF
https://www.chemimpex.com/products/03072
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.benchchem.com/product/b1329911#glycine-tert-butyl-ester-hydrochloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1329911#glycine-tert-butyl-ester-hydrochloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1329911#glycine-tert-butyl-ester-hydrochloride-safety-and-handling-precautions
https://www.benchchem.com/product/b1329911#glycine-tert-butyl-ester-hydrochloride-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

